Cas no 2227856-84-8 ((2S)-1-(2-bromo-6-fluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(2-bromo-6-fluorophenyl)propan-2-ol
• CAS No: 2227856-84-8
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5899295
• PubChem ID: 95757295
• Update Time: 2023-12-28

(2S)-1-(2-bromo-6-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-bromo-6-fluorophenyl)propan-2-ol
• EN300-1915148
• 2227856-84-8

• Inchi： 1S/C9H10BrFO/c1-6(12)5-7-8(10)3-2-4-9(7)11/h2-4,6,12H,5H2,1H3/t6-/m0/s1
• InChI Key： JSCDSEBWRXUVBM-LURJTMIESA-N
• SMILES： BrC1C=CC=C(C=1C[C@H](C)O)F

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes